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Compound of Interest

Compound Name: Iboxamycin

Cat. No.: B13906954 Get Quote

Disclaimer: No official Safety Data Sheet (SDS) for Iboxamycin is publicly available. The

following guidelines are based on best practices for handling potent research compounds and

general information for hazardous drugs. Researchers must consult with their institution's

Environmental Health and Safety (EHS) department to ensure compliance with all local and

national regulations.

Iboxamycin is a potent, synthetic lincosamide antibiotic candidate.[1] Due to its potency and

the lack of specific safety data, it is imperative that researchers, scientists, and drug

development professionals handle this compound with a high degree of caution, adhering to

stringent safety and disposal protocols.

Personal Protective Equipment (PPE)
The following table outlines the recommended personal protective equipment for handling

Iboxamycin to minimize the risk of exposure.
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PPE Category Recommended Equipment and Practices

Hand Protection

Wear two pairs of powder-free nitrile gloves that

comply with ASTM D6978 standards.[2] The

inner glove should be worn under the cuff of the

lab coat, and the outer glove over the cuff.

Gloves should be changed every 30 to 60

minutes, or immediately if they are damaged or

known to be contaminated.[3]

Body Protection

A disposable, low-permeability fabric gown with

a solid front, long sleeves, and tight-fitting cuffs

should be worn.[4]

Eye and Face Protection

Safety goggles and a face shield, or a full face-

piece respirator, should be worn when there is a

risk of splashes or aerosols, especially when

working outside of a biological safety cabinet.[2]

Respiratory Protection

A NIOSH-approved respirator should be used

when handling the powder outside of a

containment device or when there is a potential

for aerosol generation.

Operational Plans: Spill Response
Immediate and correct response to a spill is critical to prevent exposure and contamination.
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Spill Scenario Containment and Cleanup Protocol

Small Spill (Solid)

1. Alert personnel in the immediate area. 2. Don

appropriate PPE as outlined above. 3. Gently

cover the spill with absorbent pads to avoid

raising dust. 4. Wet the absorbent material with

a deactivating solution (e.g., 10% bleach

solution followed by a neutralizer like sodium

thiosulfate) or soapy water.[4] 5. Carefully

collect all contaminated materials using tongs or

other tools and place them in a designated

hazardous waste container.[4] 6. Clean the spill

area thoroughly with a deactivating solution and

then wipe with clean, wet absorbent pads.[4]

Large Spill

1. Immediately evacuate the area and alert

others to evacuate. 2. Restrict access to the spill

area. 3. Contact your institution's EHS or

designated emergency response team. 4.

Provide them with as much information as

possible about the spilled substance.

Disposal Plan
All waste generated from the handling of Iboxamycin must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Iboxamycin Waste

Collect in a clearly labeled, sealed, and

puncture-resistant container designated for

hazardous chemical waste.

Contaminated Labware

All disposable items (e.g., pipette tips, tubes,

vials) that have come into contact with

Iboxamycin should be disposed of in the

hazardous chemical waste container.

Contaminated PPE

Place all used PPE, including outer gloves,

gowns, and face shields, into a designated

hazardous waste bag immediately after use.[4]

Liquid Waste

Collect in a compatible, sealed, and clearly

labeled hazardous waste container. Do not

dispose of down the drain.

Iboxamycin Handling Workflow
The following diagram illustrates the logical workflow for safely handling Iboxamycin in a

laboratory setting.
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1. Preparation

2. Handling

3. Post-Handling & Disposal

Review Safety Protocols & SDS (if available)

Prepare designated handling area (e.g., fume hood, BSC)

Don all required PPE

Weigh and prepare Iboxamycin solution

Perform experimental procedures

Decontaminate all work surfaces

Segregate and dispose of all waste as hazardous

Remove PPE in the correct order

Wash hands thoroughly

Click to download full resolution via product page

Caption: Logical workflow for handling Iboxamycin.
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Chemical and Physical Properties
A summary of known quantitative data for Iboxamycin is provided below.

Property Value

Molecular Formula C22H39ClN2O6S[5]

Molar Mass 495.07 g/mol [1]

Appearance Solid[5]

Solubility 10 mM in DMSO[5]

Storage (Solid Powder) -20°C for 12 months; 4°C for 6 months[5]

Storage (In Solvent) -80°C for 6 months; -20°C for 6 months[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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